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Compound of Interest

Compound Name: JB002

Cat. No.: B15608369 Get Quote

An in-depth analysis of publicly available scientific and patent literature reveals a significant

ambiguity surrounding the identifier "JB002". This ambiguity prevents the creation of a

comprehensive technical guide on its biological target identification as requested.

Investigations have uncovered at least two distinct entities referred to as "JB-002" or a similar

designation, each in a different biological context and with insufficient public data for a detailed

target identification whitepaper.

One entity, designated JB-002, was under development by Jivana Biotechnology, Inc. for

therapeutic areas including neoplasms, digestive system disorders, and endocrinology and

metabolic diseases. However, the development of this compound has been discontinued.[1]

The available information does not specify its direct biological target or mechanism of action,

which is a critical prerequisite for the detailed guide requested.

A second entity, a bacterial strain named Burkholderia sp. JB-2, has been studied for its

nematicidal and plant growth-promoting properties. Research has shown that cell-free filtrates

of this strain exhibit significant mortality against various plant-parasitic nematodes.[1] Studies

on Meloidogyne incognita revealed that treatment with JB-2 filtrates led to the upregulation of

defense-responsive genes (MiMIF-2, MiDaf16-like1, and MiSkn1-like1) and the downregulation

of another gene (Mi-cm-3) in the nematodes.[1] In tomato plants, the treatment upregulated the

expression of plant defense genes (SlPR1, SlPR5, and SlPAL) and growth-promoting genes

(ACO1, Exp18, and SlIAA1).[1]
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While these findings for Burkholderia sp. JB-2 are significant in the context of agricultural

science, they describe downstream gene expression changes rather than the direct molecular

target of a specific bioactive compound "JB002". The identification of the precise molecule(s)

within the JB-2 filtrate responsible for these effects and their direct binding partners would be

necessary for a comprehensive target identification guide.

Conclusion

Due to the discontinued development and lack of public data for Jivana Biotechnology's JB-

002, and the nature of the available information on Burkholderia sp. JB-2 which focuses on

phenotypic and gene expression effects rather than direct target binding, it is not feasible to

construct the requested in-depth technical guide. A proper guide would require quantitative

binding data, detailed experimental protocols for target identification assays (such as affinity

chromatography, mass spectrometry, or cellular thermal shift assays), and elucidated signaling

pathways, none of which are publicly available for a compound definitively identified as

"JB002" in a drug development context.

Further research and clarification would be needed to identify the specific "JB002" of interest to

the user and to locate the necessary detailed scientific data for the creation of the requested

technical whitepaper.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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